Hexyl Methanethiosulfonate

Description

Hexyl methanesulfonate, also known as hexyl mesylate, is a chemical compound with the molecular formula $C_7H_{16}O_3S$ and a molecular weight of 180.27 . It is also known by several synonyms, including n-HexylMesylate and 1-Hexylmesylate . Hexyl methanesulfonate is a methanesulfonate agent with potential anticancer properties that can easily cross the blood-brain barrier . It is a liquid at 20°C and should be stored in a cool, dark place at temperatures below 15°C .

Other similar compounds include methyl methanesulfonate (MMS), also known as methyl mesylate, which is an alkylating agent and a carcinogen . MMS methylates DNA and is used in cancer treatment . Methyl methanethiosulfonate (MMTS) is another related compound used for modifying sulfhydryl groups of enzymes . MMTS acts as an oxidizing agent and can react with metal ions, and has been used to study the effects of reactive oxygen species and oxidative stress . S-Methyl methanethiosulfonate is a reagent used to synthesize thiols and thioesters and as a cross-linking agent to prepare polymer networks .

• CAS No.: 53603-16-0
• Product Name: Hexyl Methanethiosulfonate
• Molecular Formula: C7H16O2S2
• Molecular Weight: 196.3 g/mol
• IUPAC Name: 1-methylsulfonylsulfanylhexane
• Standard InChI: InChI=1S/C7H16O2S2/c1-3-4-5-6-7-10-11(2,8)9/h3-7H2,1-2H3
• Standard InChIKey: LQICNBQQUNSDDJ-UHFFFAOYSA-N
• SMILES: CCCCCCSS(=O)(=O)C
• Canonical SMILES: CCCCCCSS(=O)(=O)C
• Synonyms: HMTS; Methanesulfonothioic Acid S-Hexyl Ester
• PubChem Compound: 5150608
• Last Modified: Sep 15 2023